Cas no 726136-63-6 ([1,1'-Biphenyl]-4-carboxaldehyde,2',3'-dimethyl-)

• Product Name: [1,1'-Biphenyl]-4-carboxaldehyde,2',3'-dimethyl-
• CAS No: 726136-63-6
• MF: C₁₅H₁₄O
• MW: 210.271064281464
• CID: 558840
• PubChem ID: 53426139
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-carboxaldehyde,2',3'-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxaldehyde,2',3'-dimethyl-
• 4-(2,3-Dimethylphenyl)benzaldehyde
• [1,1'-Biphenyl]-4-carboxaldehyde,2',3'-dimethyl
• 4-(2,4-Dimethylphenyl)benzaldehyde
• DTXSID90699083
• 2',3'-Dimethyl[1,1'-biphenyl]-4-carbaldehyde
• 2',3'-dimethyl-[1,1'-biphenyl]-4-carbaldehyde
• AKOS011841010
• YEYBHBZBJXFESX-UHFFFAOYSA-N
• 2',3'-Dimethyl-[1,1'-biphenyl]-4-carboxaldehyde
• SCHEMBL5964342
• 726136-63-6

• Inchi： 1S/C15H14O/c1-11-4-3-5-15(12(11)2)14-8-6-13(10-16)7-9-14/h3-10H,1-2H3
• InChI Key： YEYBHBZBJXFESX-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 210.10400
• Monoisotopic Mass: 210.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.78290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives